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Compound of Interest

2-Tert-butylpyrrolidine
Compound Name:

hydrochloride
CAS No.: 558478-78-7
Cat. No.: B3042296

Get Quote

Executive Summary

2-tert-Butylpyrrolidine hydrochloride is a specialized heterocyclic building block
characterized by the presence of a sterically demanding tert-butyl group adjacent to the
secondary amine of the pyrrolidine ring. This structural feature is critical in medicinal chemistry
for modulating the conformational space of drug candidates, particularly in the design of kinase
inhibitors and G-protein coupled receptor (GPCR) ligands.

As a Senior Application Scientist, | emphasize that while the tert-butyl group enhances
metabolic stability and lipophilicity, it also introduces significant synthetic challenges due to
steric hindrance. This guide provides a technical deep-dive into its physicochemical properties,
synthesis pathways, and handling protocols.

Chemical Identity & Physicochemical Properties[1]
[2][3][4][5][6]

Core Identity Data
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Parameter Technical Specification

IUPAC Name 2-tert-butylpyrrolidine hydrochloride
CAS Number 558478-78-7

Molecular Formula CsH1sCIN (CsH17N - HCI)

Molecular Weight 163.69 g/mol

SMILES CC(C)(C)c1cceeNa.cl

Appearance White to pale yellow crystalline solid

o Available as Racemate, (R)-, or (S)-
Chirality )
enantiomers

Physical Properties Analysis

Melting Point & Phase Behavior: Unlike common reagents with sharp, universally cited melting
points, 2-tert-butylpyrrolidine HCI exhibits batch-dependent thermal behavior.

o Observed State: Solid at ambient temperature.

e Melting Range: Typically >150°C (decomposition) for high-purity crystalline salts. However,
commercial samples often exhibit lower or broader ranges due to:

o Hygroscopicity: The HCI salt is prone to absorbing atmospheric moisture, which depresses
the melting point significantly.

o Polymorphism: Rapid precipitation during synthesis can lead to amorphous forms with
undefined melting transitions.

 Solubility: Highly soluble in water, methanol, and DMSO. Sparingly soluble in non-polar
solvents (hexane, toluene).
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Scientist's Note: For critical characterization, do not rely solely on capillary melting point. Use
Differential Scanning Calorimetry (DSC) to distinguish between moisture loss (endotherm

<100°C) and the true melting/decomposition event.

Synthesis & Manufacturing Workflows

The introduction of a bulky tert-butyl group at the 2-position of the pyrrolidine ring is
synthetically non-trivial. Standard nucleophilic substitution is often ineffective due to steric
hindrance. Two primary industrial routes are employed:

Route A: The Pyrrole Oxidation-Reduction Pathway

This route is preferred for scale-up as it avoids organolithium reagents at late stages.
e Precursor Formation: Paal-Knorr synthesis or functionalization of pyrrole.
e Cyclization: Formation of the pyrroline intermediate.

e Reduction: Catalytic hydrogenation to the pyrrolidine.

Route B: Organometallic Addition to Nitrones

This route allows for high enantioselectivity if chiral auxiliaries are used.
» Nitrone Formation: Oxidation of the pyrrolidine precursor.

e Nucleophilic Attack: Addition of tert-butyllithium (t-BuLi) or Grignard reagent.

Synthesis Visualization
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Starting Material:

Pyrrole or Nitrone Precursor

Step 1: Introduction of
tert-Butyl Group

Aromatic Route \ Organometallic Route

Route A: Route B:

Pyrrole Reduction Nitrone Addition

Intermediate:
2-tert-Butyl-1-pyrroline

;

Step 2: Catalytic Hydrogenation
(H2, Pd/C or NaBH4)

;

Step 3: Salt Formation
(HCl in Dioxane/Ether)

Final Product:

2-tert-Butylpyrrolidine HCI

Click to download full resolution via product page

Figure 1: Comparative synthetic workflows for sterically hindered pyrrolidines.

Applications in Drug Discovery[4]
Conformational Locking

The tert-butyl group acts as a "conformation anchor.” In drug design, placing this group
adjacent to the nitrogen restricts the rotation of the N-C bond.
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e Mechanism: The steric bulk forces the pyrrolidine ring into a specific pucker, pre-organizing
the molecule for binding to a receptor pocket.

e Impact: Increases binding affinity (lower

) by reducing the entropic penalty upon binding.

Kinase Inhibition

Derivatives of 2-tert-butylpyrrolidine are frequently explored as scaffolds for Tyrosine Kinase
Inhibitors (TKIs). The hydrophobic tert-butyl group often occupies the hydrophobic back-pocket
(Gatekeeper region) of the kinase ATP-binding site.

Experimental Protocols
Melting Point Determination (Standard Operating
Procedure)

Since the HCI salt is hygroscopic, standard open-capillary methods yield inaccurate results.

Protocol:

Drying: Dry the sample in a vacuum oven at 40°C for 4 hours over

to remove surface moisture.

Sealing: Load the sample into a glass capillary and flame seal the open end immediately to
prevent moisture re-absorption.

Ramping: Heat at 10°C/min until 100°C, then reduce rate to 1°C/min.

Observation: Record the onset of liquefaction (meniscus formation) and the final clear point.

Handling & Storage

e Hygroscopicity: Extreme. Store under nitrogen or argon atmosphere.

» Stability: Stable at room temperature if kept dry. Degrades slowly in aqueous solution if pH >
9 (free base oxidation).
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o Safety:
o H302: Harmful if swallowed.[1]
o H315/H319: Causes skin and serious eye irritation.[1]
o PPE: Nitrile gloves, safety goggles, and fume hood are mandatory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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